Cas no 2248408-66-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoroimidazo[1,5-a]pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoroimidazo[1,5-a]pyridine-3-carboxylate
• CAS No: 2248408-66-2
• MF: C₁₆H₈FN₃O₄
• MW: 325.250826835632
• CID: 6352649
• PubChem ID: 165727556
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoroimidazo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248408-66-2
• EN300-6517014
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoroimidazo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C16H8FN3O4/c17-11-6-3-7-19-12(11)8-18-13(19)16(23)24-20-14(21)9-4-1-2-5-10(9)15(20)22/h1-8H
• InChI Key： ZFTGWQKYFFFOGA-UHFFFAOYSA-N
• SMILES： FC1=CC=CN2C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=NC=C21

Computed Properties

• Exact Mass: 325.04988391g/mol
• Monoisotopic Mass: 325.04988391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoroimidazo[1,5-a]pyridine-3-carboxylate

Chemical Compound CAS No. 2248408-66-2: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoroimidazo[1,5-a]pyridine-3-carboxylate

The compound with CAS No. 2248408-66-2, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoroimidazo[1,5-a]pyridine-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in targeting specific biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a fused bicyclic system, which includes an isoindole ring and an imidazopyridine moiety. The presence of a fluorine atom at the 8-position of the imidazopyridine ring introduces electronic and steric effects that are critical for its biological activity. Researchers have demonstrated that this fluorinated derivative exhibits enhanced binding affinity to certain receptor targets compared to its non-fluorinated counterparts.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the preparation of the isoindole intermediate followed by its coupling with the imidazopyridine carboxylic acid derivative. This approach has been optimized to achieve high yields and purity levels, which are essential for subsequent biological testing.

In terms of biological activity, this compound has been extensively studied for its potential as an anti-tumor agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. Additionally, recent research has explored its potential as an anti-viral agent, particularly against emerging viral strains.

The pharmacokinetic properties of this compound have also been investigated in animal models. Studies indicate that it possesses favorable absorption characteristics and moderate bioavailability when administered orally. However, further research is required to optimize its pharmacokinetic profile for clinical use.

Given its promising preclinical profile and unique chemical structure, this compound represents a valuable addition to the arsenal of potential therapeutic agents. Ongoing research is focused on identifying additional biological targets and optimizing its pharmacological properties for translation into clinical trials.